N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride

• IUPAC Name: N-[[5-(4-bromo-2-methylphenyl)furan-2-yl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C14H16BrNO.ClH/c1-3-16-9-12-5-7-14(17-12)13-6-4-11(15)8-10(13)2;/h4-8,16H,3,9H2,1-2H3;1H
• InChI Key: BFKBTRGQNDPTJJ-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=C(O1)C2=C(C=C(C=C2)Br)C.Cl
• Molecular Formula: C14H17BrClNO
• Molecular Weight: 330.65 g/mol

Description

N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride, also known as 2C-B-FLY, is a research chemical that belongs to the phenethylamine family. It is a derivative of the psychedelic drug 2C-B, and its chemical structure is similar to other phenethylamines such as mescaline and MDMA. In recent years, 2C-B-FLY has gained popularity among researchers due to its unique properties and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride is not fully understood, but it is believed to act as a partial agonist at the 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has affinity for other serotonin receptors such as 5-HT1A and 5-HT2C. The exact mechanisms by which this compound produces its psychedelic effects are still being studied.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are similar to other phenethylamines. It has been found to increase levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its psychedelic effects. It has also been shown to increase heart rate and blood pressure, and can cause nausea and vomiting at higher doses.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride in lab experiments is its unique chemical structure, which may allow researchers to study its effects on the central nervous system in new ways. However, one limitation is that it is a relatively new research chemical, and its long-term effects on the body are not fully understood. Additionally, the synthesis of this compound is a complex process that requires specialized equipment and expertise, which may limit its availability for research purposes.

Future Directions

There are many potential future directions for research on N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride. One area of interest is its potential as a treatment for depression and anxiety disorders, as preliminary animal studies have shown promising results. Additionally, further studies on its mechanism of action and effects on serotonin receptors may provide new insights into the regulation of mood, perception, and cognition. As more research is conducted on this compound, its potential applications in scientific research may become clearer.

Synthesis Methods

The synthesis of N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride involves the reaction of 2,5-dimethoxybenzaldehyde with 4-bromo-2-methylphenylacetonitrile to form the intermediate 2,5-dimethoxyphenyl-4-bromo-2-methylphenylacetonitrile. This intermediate is then reacted with furfurylamine to form the final product, this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

N-{[5-(4-bromo-2-methylphenyl)-2-furyl]methyl}ethanamine hydrochloride has been used in scientific research to study its effects on the central nervous system. It has been found to have psychedelic properties similar to other phenethylamines, and its effects on serotonin receptors have been studied extensively. This compound has also been used in animal studies to investigate its potential as a treatment for depression and anxiety disorders.